Cas no 163513-98-2 (tert-butyl (1R,4S)-2-oxo-7-azabicyclo[2.2.1]heptane-7-carboxylate)

• Product Name: tert-butyl (1R,4S)-2-oxo-7-azabicyclo[2.2.1]heptane-7-carboxylate
• CAS No: 163513-98-2
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• MDL: MFCD13152251
• CID: 843018
• PubChem ID: 10242252
• Update Time: 2025-10-12

tert-butyl (1R,4S)-2-oxo-7-azabicyclo[2.2.1]heptane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• (1R,4S)-7-Boc-2-oxo-7-azabicyclo[2.2.1]heptane
• (1R,4S)-TERT-BUTYL 2-OXO-7-AZABICYCLO[2.2.1]HEPTANE-7-CARBOXYLATE
• 7-Azabicyclo[2.2.1]heptane-7-carboxylic acid, 2-oxo-, 1,1-dimethylethyl ester, (1R,4S)-
• tert-butyl (1S,4R)-3-oxo-7-azabicyclo[2.2.1]heptane-7-carboxylate
• (1R,4S)
• tert-butyl (1R,4S)-2-oxo-7-azabicyclo[2.2.1]heptane-7-carboxylate
• SCHEMBL1445058
• CS-0054189
• MFCD13152251
• AKOS015950944
• DB-344503
• DTXSID20437192
• AS-30926
• 163513-98-2
• P15440

• MDL： MFCD13152251
• Inchi： 1S/C11H17NO3/c1-11(2,3)15-10(14)12-7-4-5-8(12)9(13)6-7/h7-8H,4-6H2,1-3H3/t7-,8+/m0/s1
• InChI Key： XWIJVOQGKJHEAJ-JGVFFNPUSA-N
• SMILES： O(C(C)(C)C)C(N1[C@H]2C(C[C@@H]1CC2)=O)=O

Computed Properties

• Exact Mass: 211.12100
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61000
• LogP: 1.66520

Additional information on tert-butyl (1R,4S)-2-oxo-7-azabicyclo[2.2.1]heptane-7-carboxylate

Comprehensive Overview of tert-butyl (1R,4S)-2-oxo-7-azabicyclo[2.2.1]heptane-7-carboxylate (CAS No. 163513-98-2)

The compound tert-butyl (1R,4S)-2-oxo-7-azabicyclo[2.2.1]heptane-7-carboxylate (CAS No. 163513-98-2) is a highly specialized intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its unique bicyclic structure and functional groups make it a valuable building block for the development of novel therapeutics and bioactive molecules. The 7-azabicyclo[2.2.1]heptane core is a key motif in medicinal chemistry, often employed to enhance molecular rigidity and improve binding affinity to biological targets.

In recent years, the demand for chiral intermediates like tert-butyl (1R,4S)-2-oxo-7-azabicyclo[2.2.1]heptane-7-carboxylate has surged due to the growing emphasis on enantioselective synthesis in drug discovery. Researchers and manufacturers are increasingly focusing on sustainable and scalable methods to produce such compounds, aligning with the global push for green chemistry and reduced environmental impact. This compound's tert-butyl ester group further enhances its stability, making it a preferred choice for multi-step synthetic routes.

The stereochemistry of (1R,4S)-2-oxo-7-azabicyclo[2.2.1]heptane is critical for its application in asymmetric synthesis. Its rigid bicyclic framework is often leveraged to induce chirality in downstream products, a feature highly sought after in the development of central nervous system (CNS) drugs and enzyme inhibitors. Recent publications highlight its utility in the synthesis of protease inhibitors and GPCR modulators, addressing trending research areas such as neurodegenerative diseases and metabolic disorders.

From a technical perspective, the synthesis of tert-butyl (1R,4S)-2-oxo-7-azabicyclo[2.2.1]heptane-7-carboxylate often involves catalytic asymmetric hydrogenation or enzymatic resolution, reflecting the industry's shift toward cost-effective and eco-friendly methodologies. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to confirm its high enantiomeric purity, a non-negotiable requirement for pharmaceutical applications.

Given its niche yet expanding role in drug development, CAS No. 163513-98-2 has become a subject of interest in patent literature and academic journals. Its compatibility with parallel synthesis and combinatorial chemistry platforms further underscores its relevance in modern high-throughput screening campaigns. As the pharmaceutical industry continues to explore undruggable targets, compounds like this are poised to play a pivotal role in bridging synthetic challenges with therapeutic innovation.

For researchers sourcing this material, quality benchmarks such as ≥98% purity and low heavy metal content are essential. Suppliers often provide detailed certificates of analysis (CoA) to ensure compliance with regulatory standards, including ICH guidelines and GMP requirements. Storage recommendations typically emphasize protection from moisture and light to maintain the integrity of the tert-butyl carbamate moiety.

In summary, tert-butyl (1R,4S)-2-oxo-7-azabicyclo[2.2.1]heptane-7-carboxylate exemplifies the intersection of advanced synthetic chemistry and cutting-edge drug design. Its versatility and stereochemical precision align with contemporary needs for targeted therapies and personalized medicine, making it a compound worth monitoring in the evolving landscape of bioactive intermediates.